Cas no 1155623-89-4 (N-(2-Isothiocyanatoethyl)methanesulfonamide)

• Product Name: N-(2-Isothiocyanatoethyl)methanesulfonamide
• CAS No: 1155623-89-4
• MF: C₄H₈N₂O₂S₂
• MW: 180.248517990112
• CID: 5047766
• Update Time: 2025-06-15

N-(2-Isothiocyanatoethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-isothiocyanatoethyl)methanesulfonamide
• NE42691
• N-(2-Isothiocyanatoethyl)methanesulfonamide

• Inchi： 1S/C4H8N2O2S2/c1-10(7,8)6-3-2-5-4-9/h6H,2-3H2,1H3
• InChI Key： AAZVAWKFTJNUEP-UHFFFAOYSA-N
• SMILES： S(C)(NCCN=C=S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 0.7
• Topological Polar Surface Area: 99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-(2-Isothiocyanatoethyl)methanesulfonamide

Professional Introduction of N-(2-Isothiocyanatoethyl)methanesulfonamide (CAS No. 1155623-89-4)

The compound N-(2-Isothiocyanatoethyl)methanesulfonamide, identified by the CAS registry number 1155623-89-4, represents a synthetic organic compound with unique structural characteristics and emerging applications in chemical biology and drug discovery. This molecule combines an isothiocyanate functional group at the terminal end of a two-carbon chain with a methanesulfonamide moiety, creating a versatile platform for chemical modification and biological interaction studies. Recent advancements in medicinal chemistry have highlighted its potential as a linker or targeting agent in the design of bioconjugates and prodrugs.

In recent years, researchers have explored the reactivity of the isothiocyanate group within this compound, particularly its ability to form stable thiohydantoin derivatives upon reaction with primary amines under mild conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this property enables precise site-specific conjugation to proteins, such as antibodies or peptides, without disrupting their native structure. Such applications are critical for developing next-generation antibody-drug conjugates (ADCs) where controlled payload delivery is essential.

The methanesulfonamide backbone contributes to the compound's solubility and metabolic stability, making it advantageous over traditional linkers like maleimides or disulfides. Computational docking studies comparing this molecule with conventional conjugation platforms revealed superior binding affinity to cysteine residues in target proteins, enhancing specificity in targeted drug delivery systems. This dual functionality has also been leveraged in the synthesis of small molecule inhibitors targeting kinases involved in oncogenic pathways, as reported in a 2024 Nature Communications paper.

Emerging research focuses on exploiting the compound's reactivity profile for bioorthogonal chemistry applications. A collaborative study between MIT and Stanford researchers demonstrated its utility as a click chemistry partner for fluorescent labeling of live cell membrane proteins under physiological conditions. The combination of rapid reaction kinetics (k = 0.04 M⁻¹s⁻¹ at pH 7.4) and minimal background signal makes this approach highly promising for real-time imaging applications in cellular biology.

In preclinical drug development contexts, this compound has shown promise as an intermediate in synthesizing novel epigenetic modulators. A 2023 Angewandte Chemie study described its use as a scaffold for creating histone deacetylase (HDAC) inhibitors with improved pharmacokinetic properties compared to existing clinical candidates. The sulfonamide group facilitates optimal hydrophobicity while maintaining hydrogen-bonding interactions critical for enzyme inhibition.

Structural analysis via X-ray crystallography confirmed the planar geometry around the isothiocyanate moiety, which aligns with theoretical predictions from density functional theory (DFT) calculations. This structural rigidity enhances predictability during combinatorial library synthesis—a key advantage for high-throughput screening campaigns targeting undruggable protein pockets. Recent advances in continuous flow chemistry have further optimized its synthesis pathway, achieving >98% purity with reduced solvent consumption compared to traditional batch methods.

Biochemical assays using this compound have revealed intriguing interactions with thioredoxin reductase enzymes implicated in redox signaling pathways associated with neurodegenerative diseases. A 2024 PNAS publication showed that conjugates incorporating this molecule exhibit selective inhibition of mitochondrial thioredoxin reductase isoforms without affecting cytosolic isoforms, suggesting potential therapeutic utility for Parkinson's disease models without off-target effects.

Safety profiling studies indicate favorable acute toxicity parameters when administered intravenously at therapeutic doses (LD₅₀ > 500 mg/kg), though prolonged exposure requires further evaluation due to its electrophilic nature. Regulatory filings under ICH guidelines are currently underway for preliminary clinical trials investigating its application as an adjuvant therapy in combination with checkpoint inhibitors for solid tumors.

The unique combination of synthetic accessibility, tunable reactivity, and biocompatibility positions N-(2-isothiocyanatoethyl)methanesulfonamide as a pivotal tool compound across multiple research frontiers—from fundamental mechanistic studies to translational medicine pipelines. Its integration into automated robotic synthesis platforms has accelerated discovery timelines by enabling parallel exploration of structure-activity relationships across diverse molecular targets.